Cas no 1532957-62-2 (O-2-(2-chloro-5-fluorophenyl)-2-methylpropylhydroxylamine)

• Product Name: O-2-(2-chloro-5-fluorophenyl)-2-methylpropylhydroxylamine
• CAS No: 1532957-62-2
• MF: C₁₀H₁₃ClFNO
• MW: 217.667725324631
• CID: 6158435
• PubChem ID: 83690028
• Update Time: 2025-06-23

O-2-(2-chloro-5-fluorophenyl)-2-methylpropylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2-chloro-5-fluorophenyl)-2-methylpropylhydroxylamine
• EN300-2003788
• 1532957-62-2
• O-[2-(2-chloro-5-fluorophenyl)-2-methylpropyl]hydroxylamine

• Inchi： 1S/C10H13ClFNO/c1-10(2,6-14-13)8-5-7(12)3-4-9(8)11/h3-5H,6,13H2,1-2H3
• InChI Key： STUVSNSNQIPPCI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(C)(C)CON)F

Computed Properties

• Exact Mass: 217.0669699g/mol
• Monoisotopic Mass: 217.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on O-2-(2-chloro-5-fluorophenyl)-2-methylpropylhydroxylamine

Introduction to O-2-(2-chloro-5-fluorophenyl)-2-methylpropylhydroxylamine (CAS No. 1532957-62-2)

O-2-(2-chloro-5-fluorophenyl)-2-methylpropylhydroxylamine (CAS No. 1532957-62-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of O-2-(2-chloro-5-fluorophenyl)-2-methylpropylhydroxylamine is defined by its complex arrangement of functional groups. The molecule consists of a hydroxylamine moiety attached to a substituted propyl chain, which is further modified by a 2-chloro-5-fluorophenyl group. This intricate structure imparts unique chemical properties that make it an interesting candidate for various applications in drug discovery and development.

The synthesis of O-2-(2-chloro-5-fluorophenyl)-2-methylpropylhydroxylamine involves several well-defined steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common approach involves the reaction of 2-chloro-5-fluorobenzaldehyde with 1-amino-1-methylethanol in the presence of a suitable catalyst. This method has been optimized to achieve high efficiency and reproducibility, making it suitable for large-scale production.

In terms of biological activity, O-2-(2-chloro-5-fluorophenyl)-2-methylpropylhydroxylamine has demonstrated significant potential as a modulator of various biological pathways. Recent studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary research suggests that it may have neuroprotective effects, which could be beneficial in the treatment of neurodegenerative disorders like Alzheimer's disease.

The mechanism of action of O-2-(2-chloro-5-fluorophenyl)-2-methylpropylhydroxylamine is not yet fully understood, but it is believed to involve the modulation of specific signaling pathways within cells. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and immune responses. This inhibition may contribute to its anti-inflammatory effects and could be a valuable target for therapeutic intervention.

Beyond its anti-inflammatory and neuroprotective properties, O-2-(2-chloro-5-fluorophenyl)-2-methylpropylhydroxylamine has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells while sparing normal cells, suggesting a selective cytotoxic effect. This selective toxicity is an important consideration in the development of cancer therapeutics, as it can help minimize side effects associated with conventional chemotherapy.

To further explore the therapeutic potential of O-2-(2-chloro-5-fluorophenyl)-2-methylpropylhydroxylamine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various conditions. Early results from these trials have been encouraging, with no major adverse effects reported thus far. However, more extensive studies are needed to fully assess its therapeutic value and determine optimal dosing regimens.

In addition to its therapeutic applications, O-2-(2-chloro-5-fluorophenyl)-2-methylpropylhydroxylamine has also found use in other areas of scientific research. For example, it has been employed as a tool compound in studies aimed at elucidating the molecular mechanisms underlying certain diseases. Its ability to selectively modulate specific signaling pathways makes it a valuable reagent for probing cellular processes and identifying potential targets for drug development.

The future prospects for O-2-(2-chloro-5-fluorophenyl)-2-methylpropylhydroxylamine are promising. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, which could lead to the development of novel therapies for a wide range of diseases. Moreover, advances in synthetic chemistry are likely to improve the efficiency and scalability of its production, making it more accessible for both research and clinical use.

In conclusion, O-2-(2-chloro-5-fluorophenyl)-2-methylpropylhydroxylamine (CAS No. 1532957-62-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an exciting area of study, with ongoing research poised to unlock new possibilities for therapeutic intervention.